1-[(2-Nitrophenyl)methyl]-4-[(2,3,4-trimethoxyphenyl)methyl]piperazine

• IUPAC Name: 1-[(2-nitrophenyl)methyl]-4-[(2,3,4-trimethoxyphenyl)methyl]piperazine
• InChI: InChI=1S/C21H27N3O5/c1-27-19-9-8-17(20(28-2)21(19)29-3)15-23-12-10-22(11-13-23)14-16-6-4-5-7-18(16)24(25)26/h4-9H,10-15H2,1-3H3
• InChI Key: RJTJBQLTFGZYIV-UHFFFAOYSA-N
• Canonical SMILES: COC1=C(C(=C(C=C1)CN2CCN(CC2)CC3=CC=CC=C3[N+](=O)[O-])OC)OC
• Molecular Formula: C21H27N3O5
• Molecular Weight: 401.5 g/mol

Description

1-[(2-Nitrophenyl)methyl]-4-[(2,3,4-trimethoxyphenyl)methyl]piperazine is a substituted piperazine derivative featuring two distinct aromatic substituents: a 2-nitrophenyl group and a 2,3,4-trimethoxyphenyl group. This compound was synthesized via reductive amination of key intermediates, such as 1-(2-methoxyphenyl)-4-(piperidin-4-yl)piperazine, followed by functionalization with nitrobenzyl moieties . It exhibits high affinity for the dopamine D2 receptor (Ki < 100 nM), as demonstrated by docking studies that highlight interactions with both orthosteric and allosteric binding sites .

Preparation Methods

Synthetic Routes and Reaction Conditions: The synthesis of 1-[(2-Nitrophenyl)methyl]-4-[(2,3,4-trimethoxyphenyl)methyl]piperazine typically involves the following steps:

Formation of the Piperazine Ring: The piperazine ring can be synthesized through the cyclization of 1,2-diamine derivatives with sulfonium salts.

Substitution Reactions: The piperazine ring is then substituted with the 2-nitrophenylmethyl group and the 2,3,4-trimethoxyphenylmethyl group.

Industrial Production Methods: Industrial production of this compound may involve large-scale synthesis using similar reaction conditions but optimized for higher yields and purity. The use of continuous flow reactors and automated synthesis platforms can enhance the efficiency and scalability of the production process.

Chemical Reactions Analysis

Types of Reactions: 1-[(2-Nitrophenyl)methyl]-4-[(2,3,4-trimethoxyphenyl)methyl]piperazine undergoes various chemical reactions, including:

Oxidation: The nitro group can be reduced to an amino group using reducing agents such as hydrogen gas in the presence of a catalyst.

Reduction: The compound can undergo reduction reactions to form different derivatives.

Substitution: The methoxy groups can be substituted with other functional groups under appropriate conditions.

Common Reagents and Conditions:

Oxidation: Hydrogen gas, palladium on carbon (Pd/C) catalyst.

Reduction: Sodium borohydride (NaBH4), lithium aluminum hydride (LiAlH4).

Substitution: Halogenating agents, nucleophiles.

Major Products:

Amino Derivatives: Formed through the reduction of the nitro group.

Substituted Derivatives: Formed through substitution reactions at the methoxy groups.

Scientific Research Applications

1-[(2-Nitrophenyl)methyl]-4-[(2,3,4-trimethoxyphenyl)methyl]piperazine has several scientific research applications:

Chemistry: Used as a building block for the synthesis of more complex molecules.

Biology: Investigated for its potential biological activities, including antimicrobial and anticancer properties.

Medicine: Explored for its potential therapeutic applications in treating various diseases.

Industry: Utilized in the development of new materials and chemical processes.

Mechanism of Action

The mechanism of action of 1-[(2-Nitrophenyl)methyl]-4-[(2,3,4-trimethoxyphenyl)methyl]piperazine involves its interaction with specific molecular targets and pathways:

Molecular Targets: The compound may interact with enzymes, receptors, or other proteins, leading to modulation of their activity.

Pathways Involved: The exact pathways depend on the specific biological activity being investigated. For example, in antimicrobial applications, the compound may disrupt bacterial cell wall synthesis or interfere with protein synthesis.

Comparison with Similar Compounds

Structural Analogues

Table 1: Structural and Functional Comparison

Compound Name	Substituents on Piperazine Ring	Molecular Weight	Key Biological Activity	Reference
Target Compound	2-Nitrophenylmethyl, 2,3,4-trimethoxyphenylmethyl	441.47 g/mol	Dopamine D2 receptor ligand (high affinity)
Lomerizine (1-[bis(4-fluorophenyl)methyl]-4-[(2,3,4-trimethoxyphenyl)methyl]piperazine)	Bis(4-fluorophenyl)methyl, 2,3,4-trimethoxyphenylmethyl	541.46 g/mol	Ca²⁺ channel blocker; cerebral vasodilator
Trimetazidine (1-[(2,3,4-trimethoxyphenyl)methyl]piperazine)	2,3,4-trimethoxyphenylmethyl	266.34 g/mol	Anti-ischemic (angina treatment)
Meclozine (1-[(4-chlorophenyl)-phenylmethyl]-4-[(3-methylphenyl)methyl]piperazine)	4-Chlorophenyl-phenylmethyl, 3-methylphenylmethyl	390.91 g/mol	Antihistamine; antiemetic
1-(2-Fluorobenzoyl)-4-[(4-nitrophenyl)methyl]piperazine	2-Fluorobenzoyl, 4-nitrophenylmethyl	383.37 g/mol	Not explicitly stated; structural analogue

Key Observations :

• Substituent Impact :

  • The 2-nitrophenyl group in the target compound introduces strong electron-withdrawing effects, which may enhance receptor binding via polar interactions. In contrast, Lomerizine’s bis(4-fluorophenyl)methyl group provides lipophilicity, favoring blood-brain barrier penetration .
  • The 2,3,4-trimethoxyphenyl moiety is shared with Trimetazidine and Lomerizine, suggesting a role in modulating metabolic stability or receptor interactions .

• Molecular Weight :

  • The target compound (441.47 g/mol) is lighter than Lomerizine (541.46 g/mol) due to the absence of fluorine atoms and a simpler benzyl group.

Dopamine Receptor Affinity :

The target compound’s high affinity for the dopamine D2 receptor distinguishes it from analogues like Lomerizine (Ca²⁺ channel blocker) and Trimetazidine (anti-ischemic). Docking studies suggest that the 2-nitrophenyl group forms hydrogen bonds with Asp114 and Ser193 residues in the D2 receptor’s orthosteric site, while the trimethoxyphenyl group stabilizes the complex via hydrophobic interactions .

Pharmacokinetic Considerations :

• Metabolism :

  • Lomerizine undergoes O-demethylation and hydroxylation at the trimethoxyphenyl group in rats, producing active metabolites . Similar pathways may occur in the target compound, though the nitro group could slow hepatic clearance.
  • Meclozine derivatives are metabolized to benzylpiperazine and carboxylic acid derivatives, highlighting piperazine ring stability .

• Blood-Brain Barrier Penetration :

  • Lomerizine’s bis(4-fluorophenyl)methyl group enhances lipophilicity, aiding CNS targeting . The target compound’s nitro group may reduce permeability compared to Lomerizine but improve selectivity for peripheral receptors.

Biological Activity

1-[(2-Nitrophenyl)methyl]-4-[(2,3,4-trimethoxyphenyl)methyl]piperazine is a compound that exhibits significant biological activity, particularly in pharmacological applications. This article delves into its structural characteristics, synthesis, and biological effects based on various studies.

Structural Characteristics

The molecular formula of 1-[(2-Nitrophenyl)methyl]-4-[(2,3,4-trimethoxyphenyl)methyl]piperazine is $C_{20}H_{25}N_{3}O_{5}$. The compound features a piperazine backbone substituted with a nitrophenyl group and a trimethoxyphenyl group. The structural representation can be summarized as follows:

• Molecular Structure :
  • SMILES : COC1=CC(=CC(=C1OC)OC)CN2CCN(CC2)C3=CC=CC=C3N+[O-]
  • InChI : InChI=1S/C20H25N3O5/c1-26-18-12-15(13-19(27-2)20(18)28-3)14-21-8-10-22(11-9-21)16-6-4-5-7-17(16)23(24)25/h4-7,12-13H,8-11,14H2,1-3H3

Synthesis

The synthesis of this compound typically involves multi-step organic reactions that introduce the nitrophenyl and trimethoxyphenyl groups onto the piperazine core. Various synthetic pathways have been explored to optimize yield and purity.

Antitumor Activity

Research indicates that derivatives of piperazine compounds exhibit promising antitumor activity. For instance, compounds similar to 1-[(2-Nitrophenyl)methyl]-4-[(2,3,4-trimethoxyphenyl)methyl]piperazine have shown effective inhibition against cancer cell lines such as MCF-7 (breast cancer) and others .

Compound	Cell Line	IC50 (µM)
9g	MCF-7	2
9k	MCF-7	5

Antimicrobial Activity

The compound has also been evaluated for its antimicrobial properties. Studies have shown that similar piperazine derivatives possess significant antibacterial and antifungal activity against various pathogens. For example:

Pathogen	MIC (mg/mL)
Staphylococcus aureus	0.0039
Escherichia coli	0.025
Candida albicans	3.125

The biological activity of this compound may be attributed to its ability to interact with specific cellular targets. The nitro group can facilitate electron transfer processes in biological systems, enhancing its reactivity with nucleophiles within cells. Additionally, the trimethoxyphenyl moiety may contribute to the lipophilicity of the compound, aiding in membrane permeability.

Case Studies

Several studies have investigated the pharmacological profiles of related compounds:

• Antitumor Effects : A study demonstrated that piperazine derivatives could inhibit tumor growth in vivo by targeting the Hsp90 protein involved in cancer cell proliferation .
• Antimicrobial Efficacy : Another research evaluated the activity of various piperazine derivatives against resistant strains of bacteria and fungi. The findings indicated that modifications on the piperazine ring significantly influenced antimicrobial potency .